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Introduction

N-Me-Thalidomide 4-fluoride is a synthetic derivative of thalidomide, designed as a ligand for
the E3 ubiquitin ligase Cereblon (CRBN).[1][2] As a key component of the Cullin-4 RING E3
ubiquitin ligase complex (CRL4*"CRBN"), Cereblon plays a crucial role in the ubiquitin-
proteasome system by targeting specific proteins for degradation.[3] N-Me-Thalidomide 4-
fluoride and its analogs are integral to the development of novel therapeutics, including anti-
inflammatory agents and Proteolysis Targeting Chimeras (PROTACS).[1][2] PROTACs are
heterobifunctional molecules that recruit a target protein to an E3 ligase, leading to the target's
ubiquitination and subsequent degradation.

These application notes provide a comprehensive guide for the experimental design of studies
involving N-Me-Thalidomide 4-fluoride, including detailed protocols for key in vitro and in vivo
assays, and data presentation guidelines.

Mechanism of Action
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N-Me-Thalidomide 4-fluoride functions by binding to Cereblon, thereby modulating the
substrate specificity of the CRL4A*"CRBN" E3 ligase complex. This binding event induces the
recruitment of "neosubstrates," proteins not typically targeted by this E3 ligase, for
ubiquitination and subsequent degradation by the proteasome. This targeted protein
degradation is the basis for its therapeutic potential in various diseases, including cancer and

inflammatory disorders.

N-Me-Thalidomide 4-fluoride

In Vitro Characterization Workflow
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In Vivo Efficacy Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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